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Executive Summary
Phenyltrimethylammonium methosulfate (PTMA-MS) is a quaternary ammonium salt

utilized primarily as a methylating agent and phase transfer catalyst (PTC) in organic synthesis.

Unlike its chloride or bromide counterparts, the methosulfate anion (

) imparts unique solubility characteristics and reactivity profiles, particularly in non-halide
dependent methylation reactions (e.g., O-methylation of phenols).

This guide provides researchers with a definitive solubility landscape, grounded in the

principles of solvation thermodynamics for quaternary salts. It includes a self-validating

experimental protocol for determining precise solubility limits in novel solvent systems.
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Before assessing solubility, it is critical to distinguish PTMA-MS from long-chain analogs (e.g.,

Behentrimonium methosulfate) which have vastly different lipophilic profiles.

Property Specification

Chemical Name Phenyltrimethylammonium methosulfate

CAS Number 28001-58-3

Molecular Formula

Molecular Weight 247.31 g/mol

Cation
Phenyltrimethylammonium (

)

Anion
Methosulfate (

)

Physical State White to off-white crystalline solid

Melting Point 123–125 °C (lit.)[1][2][3]

Primary Function Methylating agent, Phase Transfer Catalyst

Solubility Landscape
The solubility of PTMA-MS is governed by the "Like Dissolves Like" principle, specifically the

interaction between its ionic lattice and the dielectric constant of the solvent. As an ionic salt, it

requires high-dielectric solvents to overcome lattice energy via ion-dipole solvation.

Qualitative Solubility Data
The following table categorizes solvent compatibility based on polarity and experimental

precedence in methylation reactions.
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Solvent Class
Representative
Solvents

Solubility Status
Mechanistic
Rationale

Polar Protic
Water, Methanol,

Ethanol
High

Strong hydrogen

bonding and high

dielectric constant

stabilize the

dissociated ions.

Polar Aprotic
DMF, DMSO, DMAc,

Acetonitrile
High

Excellent cation

solvation; preferred for

reactions to leave the

anion "naked" and

reactive.

Chlorinated
Dichloromethane

(DCM), Chloroform
Moderate

Soluble enough for

Phase Transfer

Catalysis (PTC) but

may require heating or

agitation.

Non-Polar
Hexane, Toluene,

Diethyl Ether
Insoluble

Lack of dipole

moment prevents

disruption of the ionic

crystal lattice.

Solvation Mechanism
The dissolution of PTMA-MS involves the dissociation of the quaternary ammonium cation from

the methosulfate anion. In polar solvents like water or DMF, solvent molecules orient

themselves around the ions, forming a solvation shell that prevents re-association.
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Figure 1: Thermodynamic pathway of PTMA-MS dissolution. High dielectric solvents reduce the

electrostatic attraction between the cation and anion.

Experimental Protocol: Determination of Saturation
Limits
Self-Validating System

Since specific quantitative solubility data (g/L) varies by temperature and purity, researchers

should use the Gravimetric Saturation Shake-Flask Method to determine exact limits for their

specific application.

Materials Required[6]
PTMA-MS (dried in a desiccator overnight).

Target Solvent (HPLC Grade).

Temperature-controlled orbital shaker.

0.45 µm Syringe Filter (PTFE for organics, Nylon for aqueous).

Analytical Balance (0.0001 g precision).
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Step-by-Step Methodology
Preparation: Add excess PTMA-MS solid to 10 mL of the target solvent in a glass vial.

"Excess" is confirmed by the visual presence of undissolved solid at the bottom.

Equilibration: Seal the vial and agitate in the orbital shaker at the desired temperature (e.g.,

25°C) for 24 hours.

Clarification: Stop agitation and allow the solid to settle for 1 hour.

Filtration: Withdraw 2 mL of the supernatant and filter through a 0.45 µm syringe filter into a

pre-weighed weighing boat (

).

Evaporation: Evaporate the solvent (vacuum oven or nitrogen stream) until a constant mass

is achieved (

).

Calculation:
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Figure 2: Workflow for gravimetric determination of PTMA-MS solubility.

Applications & Reaction Context
O-Methylation of Phenols
PTMA-MS is a potent methylating agent often used when methyl iodide is too volatile or toxic.

Preferred Solvent: Dimethylformamide (DMF).[4][3][5]

Rationale: DMF dissolves both the PTMA-MS salt and the phenolate intermediate, facilitating

a homogeneous reaction.

Mechanism: The methosulfate anion acts as a leaving group, transferring the methyl group to

the nucleophilic phenoxide.

Phase Transfer Catalysis (PTC)
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In biphasic systems (e.g., Water/DCM), PTMA-MS shuttles anions between phases.

Aqueous Phase: Solubilizes the inorganic salt (e.g., NaOH).

Organic Phase: Solubilizes the substrate.[4]

Solubility Requirement: The catalyst must have partial solubility in the organic phase to

effectively transfer the active anion.

Safety & Handling (SDS Summary)
WARNING: Phenyltrimethylammonium methosulfate is toxic and an irritant.[1][2]

Toxicity: Classified as Acute Toxic (Oral).[1] The methosulfate anion can hydrolyze to form

acidic byproducts; treat with the same caution as other methylating agents.

Handling: Always handle in a fume hood. Wear nitrile gloves and safety goggles.

Incompatibility: Avoid strong oxidizing agents.

Storage: Store at room temperature in a tightly closed container. It is hygroscopic; protect

from moisture to maintain solubility consistency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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